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For Researchers, Scientists, and Drug Development Professionals

Introduction
The analysis of cannabinoids in biological matrices is a critical task in clinical toxicology,

forensic science, and drug development. Solid-phase extraction (SPE) is a widely used sample

preparation technique that offers superior cleanup and concentration of analytes compared to

traditional liquid-liquid extraction.[1] The use of deuterated internal standards is essential for

accurate quantification, as they mimic the chemical behavior of the target analytes,

compensating for variations during sample preparation and analysis.[2][3] This document

provides a detailed protocol for the solid-phase extraction of cannabinoids from biological

matrices, such as plasma and urine, utilizing a deuterated internal standard for subsequent

analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials and Reagents
SPE Cartridges: Mixed-mode or reversed-phase SPE cartridges (e.g., Oasis PRiME HLB,

Clean Screen®, Chromabond Drug II)[4][5]
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Cannabinoid Standards: Certified reference materials of target cannabinoids (e.g., Δ9-THC,

CBD, CBN, THC-COOH)

Deuterated Internal Standards: Deuterated analogs of the target cannabinoids (e.g., Δ9-

THC-d3, CBD-d3, THC-COOH-d3)[4][6]

Solvents: Methanol (MeOH), Acetonitrile (ACN), Water (H2O), Formic Acid (FA), Acetic Acid,

Hexane, Ethyl Acetate (all LC-MS grade or higher)

Reagents: Ammonium hydroxide, β-glucuronidase (for urine samples)[7]

Biological Matrix: Plasma, serum, or urine

Standard laboratory equipment: vortex mixer, centrifuge, nitrogen evaporator, analytical

balance, pipettes.

Experimental Protocol
This protocol outlines a general procedure for SPE of cannabinoids from plasma. Modifications

may be necessary for other matrices like urine, which may require an initial hydrolysis step to

cleave glucuronide conjugates.[7]

1. Sample Pre-treatment: a. To 1 mL of plasma in a centrifuge tube, add the deuterated internal

standard solution at a known concentration. The specific concentration will depend on the

expected analyte concentration range and instrument sensitivity. b. Add 2 mL of cold

acetonitrile to precipitate proteins.[8] c. Vortex the mixture for 30 seconds and then centrifuge

at high speed (e.g., 7000 rcf) for 5 minutes. d. Carefully transfer the supernatant to a clean

tube.

2. SPE Cartridge Conditioning: a. Condition the SPE cartridge by passing 2 mL of methanol,

followed by 2 mL of water through the cartridge.[4][9] Do not allow the cartridge to dry out

between steps.

3. Sample Loading: a. Dilute the supernatant from the pre-treatment step with 4 mL of water

before loading. b. Load the diluted sample onto the conditioned SPE cartridge at a slow and

steady flow rate (approximately 1-2 mL/minute).
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4. Washing: a. Wash the cartridge with 2 x 3 mL of deionized water to remove polar

interferences.[8] b. Follow with a wash of 2 x 3 mL of a weak organic solvent mixture, such as

25:75 methanol:water, to remove less polar interferences.

5. Elution: a. Dry the cartridge thoroughly under a stream of nitrogen or high vacuum for at

least 10 minutes.[8] b. Elute the cannabinoids from the cartridge with 2 x 25 µL of an

appropriate elution solvent, such as 90:10 acetonitrile:methanol. For THC and its primary

metabolites, a different elution solvent like 95:5 hexane:ethyl acetate can be used for THC, and

a mixture of 1% acetic acid in 75:25 hexane:ethyl acetate for THC-COOH and 11-OH-THC.[9]

6. Reconstitution: a. Evaporate the eluate to dryness under a gentle stream of nitrogen at a

temperature no higher than 40°C.[7][9] b. Reconstitute the dried extract in a suitable volume

(e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.[7]

Data Presentation
The following table summarizes typical performance data for the SPE of cannabinoids using a

deuterated standard, as reported in various studies.
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Analyte Matrix
SPE
Sorbent

Recovery
(%)

Limit of
Quantificati
on (LOQ)
(ng/mL)

Reference

Synthetic

Cannabinoid

Metabolites

Urine

Reversed

Phase Silica-

based

(phenyl)

43 - 97 0.025 - 0.5 [10]

THC, THC-

OH, THC-

COOH

Plasma
Oasis PRiME

HLB
>85 0.1 - 1.0

11-OH-THC,

CBD, CBN,

THC

Urine Not Specified
Met AOAC

requirement
0.01 [11]

Natural

Cannabinoids

& Metabolites

Blood

Clean

Screen®

THC

> 74 Not Specified [5]

Natural

Cannabinoids

& Metabolites

Urine
Styre

Screen® HLB
> 90 Not Specified [5]

THC, 11-OH-

THC, THC-

COOH, HHC,

CBD

Plasma/Blood
Chromabond

Drug II
Not Specified

0.5 - 2.0

(µg/L)
[4]
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Caption: Workflow for cannabinoid solid-phase extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Analysis of Cannabinoids in Biological Specimens: An Update - PMC
[pmc.ncbi.nlm.nih.gov]

2. Certified Reference Materials and Internal Standards for Cannabinoid Analysis [labx.com]

3. benchchem.com [benchchem.com]

4. academic.oup.com [academic.oup.com]

5. unitedchem.com [unitedchem.com]

6. protocols.io [protocols.io]

7. benchchem.com [benchchem.com]

8. unitedchem.com [unitedchem.com]

9. agilent.com [agilent.com]

10. Solid-phase extraction-liquid chromatography-tandem mass spectrometry method for the
qualitative analysis of 61 synthetic cannabinoid metabolites in urine - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Solid-Phase Extraction Protocol for Cannabinoids Using
a Deuterated Standard]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559417/docs#solid-phase-extraction-protocol-for-
cannabinoids-using-a-deuterated-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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